1-Benzhydryl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine
Overview
Description
1-Benzhydryl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine, also known as BZP, is a piperazine derivative that has been used as a recreational drug. However, it has also been studied for its potential therapeutic applications.
Mechanism of Action
1-Benzhydryl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine acts as a serotonin and dopamine releaser, leading to increased levels of these neurotransmitters in the brain. It also acts as a monoamine oxidase inhibitor (MAOI), which further increases the levels of these neurotransmitters. These effects are thought to contribute to its antidepressant and anxiolytic properties.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It has also been shown to increase locomotor activity and cause hyperactivity in rodents. These effects are thought to be related to its dopaminergic activity.
Advantages and Limitations for Lab Experiments
1-Benzhydryl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine has advantages as a research tool due to its selective effects on serotonin and dopamine release. However, it is important to note that it is a controlled substance and should only be used in licensed facilities with appropriate safety protocols in place.
Future Directions
Future research on 1-Benzhydryl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine could focus on its potential therapeutic applications, particularly as an antidepressant and anxiolytic. It could also be studied for its cognitive enhancing properties. Additionally, further research could be done to better understand its biochemical and physiological effects, as well as its potential for abuse and toxicity.
Synthesis Methods
1-Benzhydryl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine can be synthesized through a reaction between benzhydryl chloride and 4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine in the presence of a base. The resulting compound is then purified through recrystallization.
Scientific Research Applications
1-Benzhydryl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine has been studied for its potential therapeutic applications, particularly as an antidepressant and anxiolytic. It has been shown to have similar effects to selective serotonin reuptake inhibitors (SSRIs) and benzodiazepines, respectively. This compound has also been studied for its potential use as a cognitive enhancer.
properties
IUPAC Name |
1-benzhydryl-4-(4-bromo-3-ethoxyphenyl)sulfonylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27BrN2O3S/c1-2-31-24-19-22(13-14-23(24)26)32(29,30)28-17-15-27(16-18-28)25(20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-14,19,25H,2,15-18H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYTLGMQMYIBIGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27BrN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
515.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(2-pyridin-2-ylethynyl)phenyl]thiophene-2-carboxamide](/img/structure/B7547007.png)
![1,6-dimethyl-N-[(1S)-1-phenylethyl]pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B7547065.png)
![1,6-dimethyl-N-[(1R)-1-phenylethyl]pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B7547074.png)
